Cas no 19200-32-9 (1,5-Anhydro-D-xylitol Triacetate)

• Product Name: 1,5-Anhydro-D-xylitol Triacetate
• CAS No: 19200-32-9
• MF: C₁₁H₁₆O₇
• MW: 260.240544319153
• CID: 3162220
• PubChem ID: 15705400
• Update Time: 2025-10-29

1,5-Anhydro-D-xylitol Triacetate Chemical and Physical Properties

Names and Identifiers

• 1,5-anhydro-2,3,4-tri-O-acetyl-D-xylitol
• 1,5-Anhydro-D-xylitol Triacetate
• 19200-32-9
• SCHEMBL17928956
• [(3S,5R)-4,5-Diacetyloxyoxan-3-yl] acetate
• Rel-(3R,5S)-tetrahydro-2H-pyran-3,4,5-triyl triacetate
• 2,3,4-O-Triacetyl-1,5-anhydroxylitol

• Inchi： 1S/C11H16O7/c1-6(12)16-9-4-15-5-10(17-7(2)13)11(9)18-8(3)14/h9-11H,4-5H2,1-3H3
• InChI Key： NEMMESQJOZVCAX-UHFFFAOYSA-N
• SMILES： CC(OC1C(OC(=O)C)C(OC(=O)C)COC1)=O

Computed Properties

• Exact Mass: 260.08960285Da
• Monoisotopic Mass: 260.08960285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 1,5-Anhydro-D-xylitol Triacetate

Comprehensive Overview of 1,5-Anhydro-D-xylitol Triacetate (CAS No. 19200-32-9): Properties, Applications, and Industry Insights

1,5-Anhydro-D-xylitol Triacetate (CAS No. 19200-32-9) is a specialized carbohydrate derivative gaining attention in pharmaceutical and food industries due to its unique chemical properties. This compound, derived from xylitol, is a triacetylated form of 1,5-anhydro-D-xylitol, offering enhanced stability and solubility. Researchers and manufacturers are increasingly exploring its potential as a sweetener alternative or excipient in drug formulations, aligning with the growing demand for low-calorie sweeteners and biocompatible materials.

The molecular structure of 1,5-Anhydro-D-xylitol Triacetate features three acetyl groups attached to a xylitol backbone, which significantly alters its physicochemical behavior compared to its parent compound. This modification improves its lipophilicity, making it suitable for applications requiring controlled release or enhanced bioavailability. Recent studies highlight its role in oral care products, where its non-cariogenic properties align with trends toward sugar-free formulations and dental health innovation.

From a synthesis perspective, CAS No. 19200-32-9 is typically produced through the acetylation of 1,5-anhydro-D-xylitol under controlled conditions. The process emphasizes green chemistry principles, responding to industry demands for sustainable production methods. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical-grade standards—a key concern for buyers searching for high-purity carbohydrate derivatives.

The compound’s stability under various pH conditions makes it attractive for functional food additives, particularly in keto-friendly products and diabetic-friendly formulations. Market analytics reveal rising searches for "sugar alcohol derivatives" and "acetylated sweeteners," reflecting consumer interest in innovative food science. Notably, its low glycemic index positions it as a candidate for weight management solutions, a trending topic in nutritional research.

In pharmaceuticals, 1,5-Anhydro-D-xylitol Triacetate serves as a taste-masking agent and drug carrier, addressing frequent queries about pediatric medication compliance. Its compatibility with hot-melt extrusion techniques—a popular search term in drug delivery optimization—further expands its utility. Regulatory databases confirm its GRAS (Generally Recognized as Safe) status for specific applications, a critical factor for manufacturers evaluating FDA-approved ingredients.

Emerging applications include its use in cosmetic formulations, where its humectant properties and non-irritating characteristics meet demands for clean beauty ingredients. Industry forums frequently discuss its potential in anti-aging serums and moisturizers, linking to the broader trend of multifunctional additives. Analytical challenges, such as isomer separation, remain active research areas, with publications citing 19200-32-9 as a model compound for method development.

Storage and handling recommendations emphasize protection from hydrolysis, a common concern for acetylated compounds. Suppliers often highlight vacuum-packed options to preserve stability, responding to search trends for lab chemical storage best practices. Global suppliers list CAS No. 19200-32-9 with detailed COA (Certificate of Analysis) documentation, catering to buyers prioritizing traceability and regulatory compliance.

Future research directions may explore its prebiotic potential—a hot topic in gut microbiome studies—or its role in biodegradable polymers. Patent analyses show growing interest in 1,5-Anhydro-D-xylitol Triacetate for 3D printing bioinks, connecting to searches for renewable material innovations. As industries shift toward bio-based chemicals, this compound exemplifies the convergence of sustainability and functional performance.